Cas no 1610703-10-0 (Carbamic acid, N-[2-[(5-azido-1-oxopentyl)amino]ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-[(5-azido-1-oxopentyl)amino]ethyl]-, 1,1-dimethylethyl ester
• CAS No: 1610703-10-0
• MF: C₁₂H₂₃N₅O₃
• MW: 285.342722177505
• CID: 4465513
• Update Time: 2025-05-19

Carbamic acid, N-[2-[(5-azido-1-oxopentyl)amino]ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-[(5-azido-1-oxopentyl)amino]ethyl]-, 1,1-dimethylethyl ester
• tert-butyl (2-(5-azidopentanamido)ethyl)carbamate

• Inchi： 1S/C12H23N5O3/c1-12(2,3)20-11(19)15-9-8-14-10(18)6-4-5-7-16-17-13/h4-9H2,1-3H3,(H,14,18)(H,15,19)
• InChI Key： KZJHMOBSEKKRKW-UHFFFAOYSA-N
• SMILES： C(NC(=O)OC(C)(C)C)CNC(=O)CCCCN=[N+]=[N-]

Additional information on Carbamic acid, N-[2-[(5-azido-1-oxopentyl)amino]ethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[2-[(5-Azido-1-Oxopentyl)Amino]Ethyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic acid, N-[2-[(5-azido-1-oxopentyl)amino]ethyl]-, 1,1-dimethylethyl ester (CAS No. 1610703-10-0) is a specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes an azide group and a carbamate ester moiety. The presence of these functional groups makes it a versatile molecule with potential for further chemical modifications and applications in drug design.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry reactions, particularly in the synthesis of bioactive molecules. The azide group in this compound can undergo various transformations, such as the Staudinger reaction or the Huisgen cycloaddition reaction, to form stable nitrogen-containing heterocycles. These reactions are pivotal in drug discovery and the development of advanced materials with tailored properties.

The carbamate ester moiety in this compound plays a crucial role in its stability and reactivity. Carbamate esters are known for their ability to act as protecting groups for amines and hydroxyl groups during organic synthesis. This feature makes them valuable intermediates in the production of pharmaceutical agents and agrochemicals. Recent advancements in enzymatic catalysis have further enhanced the utility of such compounds by enabling more efficient and selective syntheses.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the azide-containing intermediate followed by its coupling with the appropriate carbamate ester precursor. Optimization of reaction conditions, such as temperature and solvent selection, is critical to ensure high yields and purity of the final product.

From an application standpoint, this compound has shown promise in several areas. In pharmacology, it has been explored as a potential precursor for bioactive molecules targeting specific enzymes or receptors. Its azide group allows for modular assembly of complex structures through click chemistry methodologies. Additionally, its carbamate ester functionality enables controlled release mechanisms in drug delivery systems.

In materials science, this compound has been investigated for its potential use in polymer chemistry. The azide group can be incorporated into polymer backbones to create materials with unique mechanical properties or stimuli-responsive behavior. Recent research has focused on utilizing such compounds to develop advanced coatings and adhesives with enhanced durability and functionality.

The safety profile of this compound is another critical aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) when working with this compound to ensure compliance with health and safety standards.

In conclusion, Carbamic acid, N-[2-[(5-azido-1-oxopentyl)amino]ethyl]-, 1,1-dimethylethyl ester (CAS No. 1610703-10-0) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern organic synthesis and materials development. As research continues to uncover new applications for this compound, its role in advancing science and technology is expected to grow significantly.